Cas no 2171279-97-1 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)pentanamidoacetic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)pentanamidoacetic acid
• CAS No: 2171279-97-1
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6309959
• PubChem ID: 165502855
• Update Time: 2025-05-21

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)pentanamidoacetic acid
• 2171279-97-1
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(prop-2-yn-1-yl)pentanamido]acetic acid
• EN300-1488396

• Inchi： 1S/C25H26N2O5/c1-3-9-22(24(30)27(14-4-2)15-23(28)29)26-25(31)32-16-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h2,5-8,10-13,21-22H,3,9,14-16H2,1H3,(H,26,31)(H,28,29)/t22-/m1/s1
• InChI Key： GHQOTNQLRVTEJD-JOCHJYFZSA-N
• SMILES： O(C(N[C@@H](C(N(CC#C)CC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)pentanamidoacetic acid

Introduction to 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)pentanamidoacetic acid (CAS No. 2171279-97-1)

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)pentanamidoacetic acid, identified by its Chemical Abstracts Service (CAS) number 2171279-97-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a pentanamidoacetic acid backbone, a propargyl group, and an N-terminal fluorenylmethoxycarbonyl (Fmoc) protected amine. The unique combination of these structural features makes it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The structural motif of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)pentanamidoacetic acid incorporates several key functional groups that contribute to its potential biological activity. The Fmoc group is commonly used in peptide synthesis as an protecting group for amino functions, ensuring selective and controlled reactions during the synthesis process. The presence of a propargyl group (C₃H₃) introduces a triple bond that can participate in various chemical transformations, such as click chemistry reactions, which are widely employed in drug discovery and molecular biology. Additionally, the pentanamidoacetic acid moiety suggests a potential role in modulating biological pathways, given its resemblance to amino acids and their derivatives.

In recent years, there has been a growing interest in the development of molecules that can interact with biological targets in a highly specific manner. The structural complexity of CAS No. 2171279-97-1 makes it an attractive scaffold for designing such targeted agents. For instance, the fluorenylmethoxycarbonyl group can be removed under specific conditions to reveal an amine that can be further functionalized for covalent binding studies or used as a linker in drug conjugates. This flexibility in chemical modification is crucial for tailoring the compound's properties to meet specific pharmacological requirements.

One of the most compelling aspects of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)pentanamidoacetic acid is its potential application in the field of protease inhibition. Proteases are enzymes that play critical roles in numerous physiological processes, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The pentanamidoacetic acid moiety resembles the natural substrates of many proteases, suggesting that this compound could serve as a lead molecule for developing protease inhibitors. Furthermore, the propargyl group provides a handle for further derivatization, allowing researchers to optimize binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery process for novel bioactive compounds. CAS No. 2171279-97-1 has been subjected to computational studies to evaluate its binding affinity to various proteases and other biological targets. These studies have revealed promising interactions with enzymes such as matrix metalloproteinases (MMPs), which are implicated in tumor invasion and metastasis. The computational insights have guided synthetic modifications aimed at enhancing the compound's potency and selectivity against these targets.

The synthesis of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yne-l)pentanamidoacetic acid presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant progress in facilitating the preparation of such molecules. For example, solid-phase peptide synthesis (SPPS) combined with protecting group strategies has been employed to construct the core pentanamidoacetic acid scaffold. Subsequent modifications include introducing the propargyl group via cross-coupling reactions and removing the Fmoc protection under mild acidic conditions. These advances have not only improved yield but also enhanced reproducibility, making it feasible to produce sufficient quantities for preclinical studies.

The pharmacological potential of CAS No. 2171279 - 97 - 1 has been explored through both in vitro and in vivo studies. In vitro assays have demonstrated inhibitory effects on selected proteases, with IC50 values that suggest moderate potency comparable to some known inhibitors. These findings have prompted further investigation into its mechanism of action and potential side effects. In vivo studies have been conducted using animal models to evaluate toxicity profiles and preliminary pharmacokinetic parameters. These studies have shown that the compound is well-tolerated at doses relevant to therapeutic applications.

The versatility of CAS No 2171279 - 97 - 1 extends beyond protease inhibition; it also holds promise as a tool compound for biochemical research. The presence of multiple functional groups allows researchers to probe various biochemical pathways by modifying specific parts of the molecule while maintaining overall structural integrity. For instance, site-directed mutagenesis studies can be performed using this compound as a reference standard to understand how different regions contribute to biological activity.

Future directions for research on CAS No 2171279 - 97 - 1 include exploring its potential as an anticancer agent and investigating its interactions with other biological targets such as kinases or receptors involved in disease pathways like inflammation or neurodegeneration. Additionally integrating this molecule into drug conjugate technologies could expand its therapeutic applications by enabling targeted delivery systems tailored against specific pathological conditions.

In conclusion, CAS No 2171279 - 97 - 1 represents an innovative molecular entity with significant promise across multiple domains within pharmaceutical chemistry and biochemistry Its unique structural features make it suitable for diverse applications ranging from enzyme inhibitionto serving asa research tool Its synthesis continues tooptimize yieldand purity while computational methods enhance our understandingof howit interactswith biological systems As research progresses this compound may emergeasa valuable assetinthe developmentof novel therapeutics targeting various diseases